Cas no 2649056-98-2 (4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene)

• Product Name: 4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene
• CAS No: 2649056-98-2
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5762596
• PubChem ID: 165795425
• Update Time: 2025-05-20

4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1980871
• 2649056-98-2
• 4-chloro-1-(2-isocyanatoethyl)-2-methylbenzene
• 4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene

• Inchi： 1S/C10H10ClNO/c1-8-6-10(11)3-2-9(8)4-5-12-7-13/h2-3,6H,4-5H2,1H3
• InChI Key： DXDPWDYTFUWIFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CCN=C=O

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene

Comprehensive Overview of 4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene (CAS No. 2649056-98-2)

4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene (CAS No. 2649056-98-2) is a specialized organic compound widely utilized in advanced chemical synthesis and industrial applications. This compound belongs to the class of isocyanates, which are pivotal in the production of polymers, coatings, and adhesives. Its unique molecular structure, featuring a chloro substituent and a reactive isocyanate group, makes it a valuable intermediate in the development of high-performance materials.

The growing demand for customized chemical intermediates in sectors like pharmaceuticals, agrochemicals, and specialty coatings has propelled interest in compounds like 4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene. Researchers and manufacturers frequently search for "synthesis of isocyanate derivatives" or "applications of chloro-substituted benzene compounds," reflecting its relevance in modern chemistry. This compound's versatility aligns with trends in sustainable chemistry and green manufacturing, as industries seek eco-friendly alternatives without compromising performance.

From a structural perspective, the presence of the isocyanatoethyl group enables cross-linking reactions, essential for creating durable polymeric networks. Meanwhile, the methyl and chloro substituents enhance its stability and reactivity in targeted applications. Such properties are critical for formulators aiming to optimize "high-performance adhesives" or "thermal-resistant coatings," which are frequently searched topics in material science forums.

In analytical chemistry, CAS No. 2649056-98-2 is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, addressing common queries such as "how to analyze isocyanate compounds" or "quality control for chemical intermediates." The compound's stability under controlled conditions makes it suitable for storage and transportation, further enhancing its industrial appeal.

Innovations in catalysis and process optimization have also spotlighted 4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene as a model substrate. For instance, its role in "click chemistry" or "metal-organic framework (MOF) synthesis" aligns with trending research areas. These applications cater to the increasing demand for "tailored chemical building blocks" in academia and industry.

In summary, 4-Chloro-1-(2-isocyanatoethyl)-2-methylbenzene (CAS No. 2649056-98-2) exemplifies the intersection of structural ingenuity and practical utility. Its adaptability to diverse chemical processes and alignment with sustainability goals ensure its continued prominence in scientific and industrial discourse. As interest grows in "specialty chemicals for advanced materials," this compound remains a focal point for innovation.